Cas no 65502-34-3 (2H-1-Benzopyran-2-one, 4-methyl-7-(beta-D-xylosyloxy)-)

• Product Name: 2H-1-Benzopyran-2-one, 4-methyl-7-(beta-D-xylosyloxy)-
• CAS No: 65502-34-3
• MF: C₁₅H₁₈O₇
• MW: 310.299225330353
• CID: 961943
• PubChem ID: 90684449
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 4-methyl-7-(beta-D-xylosyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-methyl-7-(beta-D-xylosyloxy)-
• 65502-34-3
• 4-Methyl-7-(beta-D-xylosyloxy)-2H-1-benzopyran-2-one
• 4-Methylumbelliferyl-beta-xylopyranoside

• Inchi： 1S/C15H18O7/c1-8-5-14(19)21-12-6-10(3-4-11(8)12)22-15(20,9(2)17)13(18)7-16/h3-6,9,13,16-18,20H,7H2,1-2H3/t9-,13+,15+/m0/s1
• InChI Key： LEUSRCZPWQWVNR-JBCWJZNQSA-N
• SMILES： O(C1=CC=C2C(C)=CC(=O)OC2=C1)[C@]([C@H](C)O)([C@@H](CO)O)O

Computed Properties

• Exact Mass: 310.10525291g/mol
• Monoisotopic Mass: 310.10525291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides